Cas no 73536-86-4 (5-Chloro-indan-2-ylamine hydrochloride)

• Product Name: 5-Chloro-indan-2-ylamine hydrochloride
• CAS No: 73536-86-4
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD12761526
• CID: 4716560
• PubChem ID: 20347857
• Update Time: 2025-07-02

5-Chloro-indan-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-indan-2-ylamine hydrochloride
• 5-CHLORO-INDAN-2-YLAMINE HCL SALT
• 5-chloro-2,3-dihydro-1H-inden-2-amine hydrochloride
• 5-Chloro-indan-2-ylamine hydrochloride

• MDL： MFCD12761526
• Inchi： 1S/C9H10ClN.ClH/c10-8-2-1-6-4-9(11)5-7(6)3-8;/h1-3,9H,4-5,11H2;1H
• InChI Key： ABEAIAYICRWTCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C2)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Chloro-indan-2-ylamine hydrochloride

Comprehensive Overview of 5-Chloro-indan-2-ylamine hydrochloride (CAS No. 73536-86-4)

5-Chloro-indan-2-ylamine hydrochloride (CAS No. 73536-86-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its indane backbone and chloro-substituted aromatic ring, has garnered significant attention due to its potential applications in medicinal chemistry. Researchers often explore its derivatives for their bioactive properties, particularly in the development of central nervous system (CNS) targeting molecules.

The structural uniqueness of 5-Chloro-indan-2-ylamine hydrochloride lies in its amine functional group and hydrochloride salt form, which enhance its solubility and stability for laboratory use. Its CAS No. 73536-86-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent studies highlight its role as a building block for synthesizing novel compounds with potential therapeutic effects, aligning with the growing demand for small-molecule drug discovery.

In the context of current trends, 5-Chloro-indan-2-ylamine hydrochloride intersects with popular search queries such as "indane derivatives in drug development" and "chloro-substituted amines for CNS research." These keywords reflect the compound's relevance in addressing modern challenges like neurodegenerative disease research and precision medicine. Its synthesis and purification methods are frequently discussed in academic forums, emphasizing the need for high-purity intermediates in pharmaceutical workflows.

From an industrial perspective, the compound's scalable synthesis and compatibility with green chemistry principles are often highlighted. Environmental concerns have driven interest in sustainable synthetic routes, making CAS No. 73536-86-4 a subject of optimization studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, catering to stringent quality standards in GMP-compliant production.

Furthermore, the pharmacokinetic profiling of 5-Chloro-indan-2-ylamine hydrochloride derivatives remains a hot topic, with researchers investigating their blood-brain barrier permeability and metabolic stability. Such studies align with the broader shift toward computational chemistry and AI-driven molecular design, where this compound serves as a valuable reference structure. Its inclusion in virtual screening libraries underscores its importance in high-throughput drug discovery platforms.

In summary, 5-Chloro-indan-2-ylamine hydrochloride (CAS No. 73536-86-4) represents a versatile tool for chemists and pharmacologists, bridging gaps between structural innovation and therapeutic potential. Its continued study promises to unlock new avenues in targeted drug delivery and molecular pharmacology, solidifying its position as a key asset in modern scientific exploration.